2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid

• IUPAC Name: 2-oxo-8-(trifluoromethyl)-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C11H6F3NO3/c12-11(13,14)7-3-1-2-5-4-6(10(17)18)9(16)15-8(5)7/h1-4H,(H,15,16)(H,17,18)
• InChI Key: JHJVBJAZKDJVGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C(F)(F)F)NC(=O)C(=C2)C(=O)O
• Molecular Formula: C11H6F3NO3
• Molecular Weight: 257.16 g/mol

Description

2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid, also known as 2-oxo-TFQ, is an organic compound with a wide range of applications in scientific research. It is a trifluoromethyl-substituted quinoline derivative, and has been used in various studies to investigate the effects of trifluoromethyl-substituted molecules on biological systems. This compound has been used in a variety of laboratory experiments, including in vitro and in vivo studies, to examine its effects on biochemical and physiological processes.

Scientific Research Applications

2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid has been used in a variety of scientific research applications. It has been used to study the effects of trifluoromethyl-substituted molecules on biochemical and physiological processes. Additionally, it has been used to investigate the effects of trifluoromethyl-substituted molecules on the activity of enzymes and proteins. Furthermore, it has been used to study the effects of trifluoromethyl-substitution on the structure and activity of proteins.

Mechanism of Action

Mode of Action

The mode of action of 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid is currently unknown . The compound’s interaction with its targets and any resulting changes are subjects of ongoing research.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid . .

Advantages and Limitations for Lab Experiments

The use of 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid in laboratory experiments has several advantages and limitations. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, its trifluoromethyl-substitution makes it an ideal molecule for studying the effects of trifluoromethyl-substituted molecules on biochemical and physiological processes. However, it is important to note that the effects of 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid on biochemical and physiological processes are not fully understood, and further research is needed to better understand its mechanism of action.

Future Directions

There are several potential future directions for the use of 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid in scientific research. One potential direction is to further investigate its effects on biochemical and physiological processes. Additionally, research could be conducted to better understand its mechanism of action and to determine its potential applications in drug development. Furthermore, research could be conducted to study the effects of trifluoromethyl-substituted molecules on the structure and activity of proteins. Finally, research could be conducted to examine the potential therapeutic effects of 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid.

Synthesis Methods

2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid can be synthesized using several different methods. One method involves the reaction of trifluoromethyl-substituted quinoline and an aldehyde in the presence of an acid catalyst. This reaction yields the desired 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid and other by-products. Another method involves the reaction of trifluoromethyl-substituted quinoline and a carboxylic acid in the presence of a base catalyst. This reaction yields 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid and other by-products.